Cas no 1804500-27-3 (2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine
• CAS No: 1804500-27-3
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4882237
• Update Time: 2025-10-29

2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine

• Inchi： 1S/C6H2F3IN2O2/c7-3-2(10)1-11-4(6(8)9)5(3)12(13)14/h1,6H
• InChI Key： RTOXTYABAZLNBG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine

Introduction to 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine (CAS No. 1804500-27-3)

2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine (CAS No. 1804500-27-3) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular structure of 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine is composed of a pyridine ring substituted with difluoromethyl, fluoro, iodo, and nitro groups. These functional groups contribute to the compound's distinct chemical properties, making it a valuable candidate for various research applications. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug molecules, which is crucial for optimizing therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. For instance, fluorination can improve the lipophilicity and reduce the susceptibility to metabolic degradation, thereby enhancing the overall drug-like properties of the molecule.

In addition to its potential as a drug candidate, 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. The versatility of this compound makes it a valuable tool in synthetic chemistry, enabling researchers to develop a wide range of derivatives with diverse biological activities.

The iodine substituent in 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine provides an additional point of functionalization, allowing for further modification and optimization. Iodinated compounds are often used in radiolabeling studies and as precursors for radioisotopes in medical imaging applications. This feature adds another layer of utility to the compound, making it relevant in both basic research and clinical settings.

The nitro group present in 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine is known for its reactivity and ability to undergo reduction reactions. This property can be harnessed in various synthetic transformations, including the preparation of amino derivatives and other nitrogen-containing functionalities. The ability to manipulate the nitro group opens up numerous possibilities for tailoring the compound's biological activity and pharmacological profile.

In terms of safety and handling, it is important to note that while 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize any potential risks.

The synthesis of 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for the preparation of this compound, reducing both time and cost associated with its production. These improvements have facilitated its broader availability for research purposes.

In conclusion, 2-(Difluoromethyl)-4-fluoro-5-iodo-3-nitropyridine (CAS No. 1804500-27-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for the development of novel therapeutic agents and intermediates in synthetic chemistry. Ongoing research continues to uncover new applications and insights into the properties of this compound, further solidifying its importance in the scientific community.